Cas no 920450-08-4 (1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine)

1-(1-Ethyl-1H-imidazol-2-yl)-N-methylmethanamine is a specialized organic compound featuring an imidazole core substituted with an ethyl group at the 1-position and a methylaminoethyl side chain at the 2-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. Its imidazole moiety offers potential coordination properties, useful in catalysis or ligand design. The compound’s stability under standard conditions and solubility in common organic solvents enhance its practicality in synthetic applications. Careful handling is advised due to its amine functionality, which may require inert atmosphere protocols for sensitive reactions. Suitable for research-scale applications requiring tailored nitrogen-containing heterocycles.
1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine structure
920450-08-4 structure
Product Name:1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine
CAS No:920450-08-4
MF:C7H13N3
MW:139.198220968246
CID:2173918
PubChem ID:28063397
Update Time:2025-10-31

1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine
    • (1-Ethyl-1H-imidazol-2-ylmethyl)-methyl-amine, AldrichCPR
    • 1-(1-ethylimidazol-2-yl)-N-methylmethanamine
    • G22657
    • 920450-08-4
    • MFCD08060588
    • EN300-1257065
    • AKOS005174948
    • [(1-ethyl-1H-imidazol-2-yl)methyl](methyl)amine
    • [(1-ETHYLIMIDAZOL-2-YL)METHYL](METHYL)AMINE
    • (1-Ethyl-1H-imidazol-2-ylmethyl)-methyl-amine
    • DB-258583
    • ALBB-015097
    • BS-40733
    • ((1-ethyl-1H-imidazol-2-yl)methyl)(methyl)amine
    • 850-556-0
    • MDL: MFCD08060588
    • Inchi: 1S/C7H13N3/c1-3-10-5-4-9-7(10)6-8-2/h4-5,8H,3,6H2,1-2H3
    • InChI Key: DPAINHKACVOQJW-UHFFFAOYSA-N
    • SMILES: N1(C=CN=C1CNC)CC

Computed Properties

  • Exact Mass: 139.110947427g/mol
  • Monoisotopic Mass: 139.110947427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 29.8Ų

1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine Security Information

  • HazardClass:IRRITANT

1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine Pricemore >>

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Additional information on 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine

Comprehensive Overview of 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine (CAS No. 920450-08-4)

The compound 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine (CAS No. 920450-08-4) is a specialized organic molecule featuring an imidazole core substituted with ethyl and methylamine functional groups. This structure grants it unique chemical properties, making it a subject of interest in pharmaceutical research, material science, and agrochemical applications. Its heterocyclic framework is particularly notable for its potential in modulating biological activity, a trait highly sought after in drug discovery pipelines.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine. Researchers are exploring its role as a building block for novel therapeutics, especially in targeting enzyme inhibition and receptor modulation. Its CAS No. 920450-08-4 is frequently queried in scientific databases, reflecting its growing relevance in high-throughput screening and computational chemistry workflows.

The imidazole ring in 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine contributes to its polarity and hydrogen-bonding capacity, properties critical for solubility and bioavailability in drug formulations. These attributes align with current industry demands for bioactive scaffolds that balance efficacy and safety. Moreover, its structural versatility supports derivatization, a key factor in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 920450-08-4 is gaining traction in catalysis and polymer science. Its ability to act as a ligand or co-catalyst in metal-organic frameworks (MOFs) is under investigation, particularly for sustainable manufacturing processes. This aligns with global initiatives toward carbon-neutral synthesis and waste reduction, addressing common search queries like "eco-friendly chemical intermediates."

Analytical characterization of 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These methods ensure compliance with regulatory standards for research-grade chemicals, a topic frequently searched by quality control professionals. The compound's stability under varying pH and temperature conditions further enhances its utility in formulation development.

In summary, 1-(1-Ethyl-1h-imidazol-2-yl)-n-methylmethanamine (CAS No. 920450-08-4) represents a multifaceted tool for modern chemistry. Its applications span from medicinal chemistry to industrial catalysis, resonating with contemporary scientific priorities like precision medicine and sustainable technology. As research progresses, this compound is poised to play a pivotal role in addressing complex challenges across multiple disciplines.

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